3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide
Description
3,4,5-Trimethoxy-N-(3-phenylpropyl)benzamide is a benzamide derivative characterized by a trimethoxy-substituted aromatic ring (A-ring) and a 3-phenylpropyl chain attached to the amide nitrogen.
Properties
IUPAC Name |
3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO4/c1-22-16-12-15(13-17(23-2)18(16)24-3)19(21)20-11-7-10-14-8-5-4-6-9-14/h4-6,8-9,12-13H,7,10-11H2,1-3H3,(H,20,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZQCSTIQNWGHLE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NCCCC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>49.4 [ug/mL] (The mean of the results at pH 7.4) | |
| Record name | SID47198072 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide typically involves the following steps:
Starting Materials: The synthesis begins with 3,4,5-trimethoxybenzoic acid and 3-phenylpropylamine.
Activation of Carboxylic Acid: The carboxylic acid group of 3,4,5-trimethoxybenzoic acid is activated using reagents such as thionyl chloride (SOCl2) or oxalyl chloride ((COCl)2) to form the corresponding acyl chloride.
Amidation Reaction: The acyl chloride is then reacted with 3-phenylpropylamine in the presence of a base such as triethylamine (Et3N) to form 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis.
Chemical Reactions Analysis
Types of Reactions
3,4,5-Trimethoxy-N-(3-phenylpropyl)benzamide can undergo various chemical reactions, including:
Oxidation: The methoxy groups can be oxidized to form corresponding quinones.
Reduction: The amide group can be reduced to form the corresponding amine.
Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used for oxidation reactions.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or borane (BH3) can be employed for reduction reactions.
Substitution: Nucleophiles such as sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of quinones.
Reduction: Formation of amines.
Substitution: Formation of substituted benzamides.
Scientific Research Applications
Antitumor Activity
One of the prominent applications of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide is its potential as an antitumor agent. Research indicates that compounds with similar structural features exhibit significant antiproliferative activity against various cancer cell lines. For instance, analogs of benzamide derivatives have shown selective inhibition against cancer cells such as MCF-7 and PC-3.
Case Study: Antiproliferative Effects
A study on troxipide analogs, which share structural similarities with 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide, demonstrated their ability to inhibit cell growth in cancer lines. Compound 5q from this study exhibited an IC50 value of 0.91 μM against PC-3 cells, showcasing a selectivity that could be beneficial for developing targeted cancer therapies .
| Compound | Cell Line | IC50 (μM) | Selectivity |
|---|---|---|---|
| 5q | PC-3 | 0.91 | High |
| Troxipide | MCF-7 | - | Moderate |
Anti-inflammatory Properties
The compound's structural attributes suggest potential anti-inflammatory properties. Similar benzamide derivatives have been investigated for their ability to modulate inflammatory pathways. The introduction of methoxy groups in the aromatic ring often enhances the anti-inflammatory activity by improving solubility and bioavailability.
Research Insights
Studies have indicated that compounds with methoxy substitutions can effectively inhibit pro-inflammatory cytokines and enzymes involved in inflammatory responses. This positions 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide as a candidate for further exploration in inflammatory disease models.
Neuroprotective Effects
Preliminary investigations into the neuroprotective effects of related compounds suggest that 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide may also benefit neurological disorders. Compounds with similar properties have shown promise in protecting neuronal cells from apoptosis induced by oxidative stress.
Case Study: Neuroprotection
A study focusing on neuroprotective agents highlighted that certain benzamide derivatives can reduce oxidative stress markers in neuronal cell cultures. The potential for 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide to act similarly warrants further investigation into its mechanisms of action and efficacy in neurodegenerative conditions.
Structure-Activity Relationship (SAR)
Understanding the structure-activity relationship (SAR) is crucial for optimizing the efficacy of compounds like 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide. Modifications to the benzamide structure can significantly influence biological activity.
SAR Analysis
Research has shown that varying substituents on the benzene ring can alter pharmacokinetic properties and biological activity. For example:
| Substituent | Effect on Activity |
|---|---|
| Methoxy Group | Increases solubility and potency |
| Electron-Withdrawing Groups | Enhances antiproliferative activity |
Mechanism of Action
The mechanism of action of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:
Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.
Interacting with Receptors: Modulating the activity of receptors on cell surfaces.
Affecting Signal Transduction: Influencing intracellular signaling pathways that regulate cellular functions.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
Table 1: Key Structural Analogues and Their Properties
Key Observations:
- Electron-Withdrawing vs. In contrast, the 3-phenylpropyl group in the target compound is electron-neutral, possibly favoring passive membrane diffusion .
- Crystallography and Solubility : N-(4-Bromophenyl)-3,4,5-trimethoxybenzamide forms hydrogen-bonded chains along the [101] axis, which may reduce solubility compared to the target compound’s flexible 3-phenylpropyl chain .
- Pharmacological Profiles : VUF15485, with a fluorophenyl-pyrrolidine ethyl substituent, exhibits high agonist affinity due to its bulky, aromatic side chain, highlighting how nitrogen substituent complexity impacts target binding .
Pharmacokinetic Considerations
- Metabolic Stability : Methoxy groups on the A-ring are susceptible to demethylation (), whereas the phenylpropyl chain may undergo oxidative metabolism via cytochrome P450 enzymes .
Biological Activity
3,4,5-Trimethoxy-N-(3-phenylpropyl)benzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and relevant research findings.
Compound Overview
Chemical Structure and Properties
- Molecular Formula : CHNO
- Classification : Benzamide with three methoxy groups and a phenylpropyl side chain.
- Synthesis : The compound can be synthesized through a coupling reaction between 3,4,5-trimethoxybenzoic acid and 3-phenylpropylamine using agents like N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane.
Biological Activity
Mechanism of Action
The biological activity of 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide is attributed to its structural features that enhance lipophilicity and potentially increase binding affinity to various biological targets. The methoxy groups may influence the compound's interaction with receptors or enzymes involved in key biochemical pathways.
Anticancer Activity
Recent studies have highlighted the compound's potential as an anticancer agent. In vitro assays have demonstrated its cytotoxic effects against various cancer cell lines.
| Compound | IC (µg/mL) | Cell Line |
|---|---|---|
| 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide | 0.73 ± 0.04 (hypoxia) | MCF7 |
| Staurosporine (control) | 1.63 ± 0.09 | MCF7 |
| 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide | 4.15 ± 0.22 (normoxia) | MCF7 |
| Staurosporine (control) | 4.78 ± 0.26 | MCF7 |
The above table summarizes the cytotoxicity results for the compound compared to Staurosporine, a well-known anticancer agent .
Mechanistic Studies
Mechanistic studies indicate that the compound may induce apoptosis in cancer cells through mitochondrial dysfunction. This is characterized by a decrease in mitochondrial membrane potential and subsequent activation of apoptotic pathways .
Case Studies
Case Study: Cytotoxicity Evaluation
A recent study evaluated the cytotoxicity of various derivatives of benzamides, including 3,4,5-trimethoxy-N-(3-phenylpropyl)benzamide. The results showed that this compound exhibited significant cytotoxic activity against MCF7 cells under both hypoxic and normoxic conditions, indicating its potential for further development as an anticancer therapeutic agent .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
